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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B1290566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Orange 156, also known by its Colour Index name C.I. 26501, is a disazo acid dye.[1]

Primarily utilized in the textile industry, it is employed for the dyeing and printing of materials

such as nylon, silk, and wool fabrics.[2][3] This document provides a comprehensive overview

of the known physicochemical properties of Acid Orange 156 and outlines a general

experimental protocol for the determination of its molar extinction coefficient, a critical

parameter for quantitative spectroscopic analysis.

Physicochemical Properties of Acid Orange 156
A summary of the key identification and physicochemical properties of Acid Orange 156 is

presented in Table 1. This data has been compiled from various chemical supplier databases

and general chemical information resources.
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Property Value Reference

Chemical Name

Sodium 4-[(E)-{5-methoxy-4-

[(E)-(4-

methoxyphenyl)diazenyl]-2-

methylphenyl}diazenyl]benzen

esulfonate

[4]

C.I. Name Acid Orange 156 [1]

C.I. Number 26501 [1][5]

CAS Number 68555-86-2, 72827-75-9 [1][2][4]

Molecular Formula C₂₁H₁₉N₄NaO₅S [1][2][4][6]

Molecular Weight 462.46 g/mol [1][6]

Appearance Orange Powder [1][3][5]

Solubility Soluble in water. [1][3][5]

Molar Extinction Coefficient of Acid Orange 156
Despite a comprehensive search of scientific literature and chemical databases, a specific

molar extinction coefficient for Acid Orange 156 has not been reported. The molar extinction

coefficient (ε), also known as molar absorptivity, is a measurement of how strongly a chemical

species absorbs light at a particular wavelength. It is an intrinsic property of a substance and a

crucial parameter for quantitative analysis using Beer-Lambert's law (A = εbc, where A is

absorbance, b is the path length, and c is the concentration).

The lack of a reported value necessitates experimental determination for any quantitative work

involving Acid Orange 156. The following section details a general experimental protocol for

this purpose.

Experimental Protocol for Determination of Molar
Extinction Coefficient
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This section outlines a standard procedure for determining the molar extinction coefficient of a

chromophoric compound like Acid Orange 156 using UV-Visible spectrophotometry.

1. Materials and Equipment:

Acid Orange 156 (high purity standard)

Analytical balance

Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Solvent (e.g., deionized water, ethanol, or another appropriate solvent in which the dye is

soluble and stable)

UV-Visible spectrophotometer

Cuvettes (typically 1 cm path length)

2. Preparation of a Stock Solution:

Accurately weigh a precise amount of dry Acid Orange 156 powder using an analytical

balance.

Quantitatively transfer the weighed dye into a volumetric flask of a known volume (e.g., 100

mL).

Add a small amount of the chosen solvent to dissolve the dye completely.

Once dissolved, fill the volumetric flask to the calibration mark with the solvent.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Calculate the molar concentration of this stock solution using the known mass, molecular

weight (462.46 g/mol ), and volume.

3. Preparation of Serial Dilutions:
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Prepare a series of dilutions from the stock solution using volumetric flasks and pipettes. A

typical series might include five to seven concentrations that will yield absorbance values

within the linear range of the spectrophotometer (ideally between 0.1 and 1.0).

For each dilution, accurately transfer a specific volume of the stock solution into a new

volumetric flask and dilute to the mark with the solvent.

Calculate the molar concentration of each diluted solution.

4. Spectrophotometric Measurement:

Turn on the UV-Visible spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the spectrophotometer to scan a wavelength range appropriate for an orange dye (e.g.,

350-600 nm) to determine the wavelength of maximum absorbance (λmax).

Use a cuvette filled with the pure solvent as a blank to zero the instrument.

Measure the absorbance spectrum of one of the diluted dye solutions to identify the λmax.

The λmax is the wavelength at which the dye exhibits its strongest absorbance.

Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of each of the prepared diluted solutions at the λmax, starting from

the least concentrated to the most concentrated. Rinse the cuvette with the next solution to

be measured before filling it.

5. Data Analysis and Calculation of Molar Extinction Coefficient:

Plot a graph of absorbance (at λmax) on the y-axis versus the molar concentration on the x-

axis. This is known as a Beer-Lambert plot.

Perform a linear regression analysis on the data points. The plot should be linear, and the

line should pass through the origin.

According to the Beer-Lambert law (A = εbc), the slope of the linear regression line is equal

to the molar extinction coefficient (ε) multiplied by the path length of the cuvette (b).
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Since the path length is typically 1 cm, the slope of the line is the molar extinction coefficient.

The units of ε will be M⁻¹cm⁻¹.

The following diagram illustrates the experimental workflow for determining the molar extinction

coefficient.

Prepare Stock Solution
(Known Concentration)

Prepare Serial Dilutions

Determine λmax
(Wavelength of Maximum Absorbance)

Measure Absorbance of Dilutions
at λmax

Plot Absorbance vs. Concentration
(Beer-Lambert Plot)

Calculate Molar Extinction Coefficient (ε)
from the Slope of the Linear Fit

Click to download full resolution via product page

Workflow for Molar Extinction Coefficient Determination.

Signaling Pathways and Biological Interactions
There is currently no scientific literature to suggest that Acid Orange 156 is involved in any

specific biological signaling pathways. Its primary application is as a synthetic dye for industrial
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purposes. The core requirements for diagrams of signaling pathways are therefore not

applicable based on the available information.

Conclusion
Acid Orange 156 is a well-characterized disazo dye in terms of its basic chemical and physical

properties. However, a critical parameter for its quantitative analysis, the molar extinction

coefficient, is not readily available in the public domain and must be determined experimentally.

The provided protocol outlines a standard and reliable method for this determination. For

researchers in materials science and analytical chemistry, this guide provides the foundational

information needed for working with this compound. For those in drug development and the life

sciences, the lack of reported biological activity suggests that this particular dye is unlikely to

be a candidate for therapeutic or diagnostic applications without significant further

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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